![molecular formula C17H12Cl2N2OS B2953370 5-chloro-4-[(4-chlorophenyl)sulfanyl]-2-(4-methylphenyl)-3(2H)-pyridazinone CAS No. 551921-36-9](/img/structure/B2953370.png)
5-chloro-4-[(4-chlorophenyl)sulfanyl]-2-(4-methylphenyl)-3(2H)-pyridazinone
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Overview
Description
The compound “5-chloro-4-[(4-chlorophenyl)sulfanyl]-2-(4-methylphenyl)-3(2H)-pyridazinone” is a complex organic molecule that contains a pyridazinone ring. Pyridazinones are a class of organic compounds that contain a six-membered heterocyclic ring with two nitrogen atoms. They are known for their wide range of biological activities .
Molecular Structure Analysis
The molecular structure of this compound would likely be determined using techniques such as X-ray diffraction, IR spectroscopy, and NMR spectroscopy .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would likely be determined experimentally. These properties would depend on factors such as the compound’s molecular structure and the presence of functional groups .Scientific Research Applications
Synthesis and Chemical Reactions
Research has shown that pyridazinone derivatives can be synthesized through various chemical reactions involving different starting materials and conditions. For instance, the reaction of specific butenoic acids with hydrazines leads to the creation of pyridazinone derivatives, which can then undergo further chemical transformations to yield dithio derivatives and other heterocyclic compounds with expected biological activities (Sayed et al., 2003). This process illustrates the versatility of pyridazinone compounds in synthesizing a wide range of biologically active molecules.
Potential Biological Activities
The biological activities of pyridazinone derivatives have been explored in various contexts. Some derivatives have shown antimicrobial and antifungal properties, suggesting their potential utility in developing new therapeutic agents. For example, research involving the synthesis and testing of new heterocyclic compounds based on pyridazinone structures has demonstrated antimicrobial and antifungal activities (Sayed et al., 2003). These findings highlight the potential of pyridazinone derivatives in contributing to the development of new antimicrobial and antifungal therapies.
Mechanism of Action
properties
IUPAC Name |
5-chloro-4-(4-chlorophenyl)sulfanyl-2-(4-methylphenyl)pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12Cl2N2OS/c1-11-2-6-13(7-3-11)21-17(22)16(15(19)10-20-21)23-14-8-4-12(18)5-9-14/h2-10H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YQDMGKATYLSSQB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=O)C(=C(C=N2)Cl)SC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12Cl2N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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